3-Chloro-5-methoxy-2-nitrophenol

• Molecular Formula: C7H6ClNO4
• Molecular Weight: 203.58 g/mol
• IUPAC Name: 3-chloro-5-methoxy-2-nitrophenol
• InChI: InChI=1S/C7H6ClNO4/c1-13-4-2-5(8)7(9(11)12)6(10)3-4/h2-3,10H,1H3
• InChI Key: GUSZEBMESBWMGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Cl)[N+](=O)[O-])O

Description

3-Chloro-5-methoxy-2-nitrophenol is a substituted phenolic compound characterized by a nitro group at position 2, a chlorine atom at position 3, and a methoxy group at position 5 on the aromatic ring.

Comparison with Similar Compounds

Comparison with Structural Analogs

5-Chloro-2-nitrophenol (CAS 611-07-4)

Structure : Nitro (position 2), chlorine (position 5).
Key Differences :

• Lacks the methoxy group present in the target compound.
• Acidity: The pKa of 5-Chloro-2-nitrophenol is 6.08 ± 0.13 , indicating moderate acidity due to the electron-withdrawing nitro and chloro groups. In contrast, the methoxy group (electron-donating) at position 5 in the target compound may reduce acidity compared to 5-Chloro-2-nitrophenol.
• Synthesis: Derived from intermediates like 4-nitroresorcinol or 5-Chloro-2-nitroaniline , whereas the target compound likely requires additional methoxylation steps.
• Safety: Classified as an irritant , similar to nitrophenol derivatives.

3-Methoxy-5-nitrophenol (CAS 7145-49-5)

Structure : Methoxy (position 3), nitro (position 5).
Key Differences :

• Substitution positions differ: nitro at position 5 instead of 2.
• Reactivity : The nitro group at position 5 may alter resonance stabilization and electrophilic substitution patterns compared to the target compound.
• Safety : Requires stringent personal protective equipment (PPE), including full-face respirators and chemical-resistant gloves, due to risks of skin/eye irritation . This suggests similar hazards for the target compound.
• Physical Data: No melting point, solubility, or stability data available , limiting direct comparisons.

5-Methoxy-2-nitrophenol

Structure : Methoxy (position 5), nitro (position 2).
Key Differences :

• Lacks the chlorine atom at position 3.
• Acidity : The absence of chlorine (electron-withdrawing) may result in lower acidity compared to the target compound. Methoxy’s electron-donating effect further reduces acidity.
• Applications: Used in research for its nitro-phenolic reactivity , but the target compound’s chlorine addition could enhance stability or alter electronic properties for specialized synthesis.

5-[2-Chloro-5-(trifluoromethyl)phenoxy]-2-nitrophenol (CAS 309727-48-8)

Structure: Complex phenoxy-nitrophenol derivative with trifluoromethyl and chlorine substituents. Key Differences:

• Bulkier substituents (trifluoromethyl) increase steric hindrance and lipophilicity compared to the target compound.
• Hazards: Classified as an irritant , akin to simpler nitrophenol derivatives.

Critical Analysis of Substituent Effects

• Electron Effects :
  • Nitro (position 2) strongly withdraws electrons, increasing acidity.
  • Methoxy (position 5) donates electrons via resonance, counteracting nitro’s effect.
  • Chlorine (position 3) withdraws electrons inductively, enhancing acidity slightly.
• Stability: The target compound’s stability is likely comparable to 3-Methoxy-5-nitrophenol, which remains stable under recommended storage conditions .